Cas no 735294-86-7 ({[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate)

Technical Introduction: {[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate is a specialized organic compound featuring a 1,3-dioxaindane core linked to a phenylvinylsulfonamide moiety via a carbamoylmethyl acetate bridge. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring selective sulfonamide or carbamate functionalities. The compound’s modular design allows for versatile derivatization, enabling its use as an intermediate in pharmaceuticals or agrochemicals. Its stability under mild conditions and compatibility with further functionalization are key advantages. The presence of both electron-rich (dioxolane) and electron-withdrawing (sulfonamide) groups enhances its utility in cross-coupling or nucleophilic substitution reactions, offering synthetic flexibility.
{[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate structure
735294-86-7 structure
Product Name:{[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
CAS No:735294-86-7
MF:C20H20N2O7S
MW:432.447004318237
CID:6183872
PubChem ID:2394773
Update Time:2025-05-26

{[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

    • SR-01000049542
    • SR-01000049542-1
    • 735294-86-7
    • Z24396911
    • {[(1,3-dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
    • EN300-26599666
    • {[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
    • Inchi: 1S/C20H20N2O7S/c23-19(21-11-16-6-7-17-18(10-16)29-14-28-17)13-27-20(24)12-22-30(25,26)9-8-15-4-2-1-3-5-15/h1-10,22H,11-14H2,(H,21,23)/b9-8+
    • InChI Key: VAPKFUHVJNRSII-CMDGGOBGSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NCC1C=CC2=C(C=1)OCO2)=O)(=O)=O

Computed Properties

  • Exact Mass: 432.099
  • Monoisotopic Mass: 432.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 128Ų

{[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26599666-0.05g
{[(1,3-dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
735294-86-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on {[(1,3-Dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate

Introduction to [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate (CAS No. 735294-86-7)

Compound with the CAS number 735294-86-7 and the product name [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

The core structure of [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate is derived from dioxaindan, a heterocyclic compound known for its stability and versatility in organic synthesis. The presence of the carbamoyl group and the sulfonamido moiety enhances the compound's ability to interact with biological targets, thereby increasing its potential as an active pharmaceutical ingredient (API). These functional groups are strategically positioned to facilitate interactions with enzymes and receptors, which is crucial for the development of effective therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The sulfonamido group in this compound is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this group into the molecular framework of [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate suggests that it may exhibit similar properties, making it a valuable asset in the search for new treatments.

The 1,3-dioxaindan scaffold provides a stable backbone for further functionalization, allowing chemists to tailor the compound's properties to specific needs. This structural flexibility has been exploited in various research endeavors to develop derivatives with enhanced efficacy and reduced side effects. The combination of the carbamoyl and sulfonamido groups within the same molecule creates a multifunctional platform that can be explored for multiple therapeutic applications.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of such compounds. In the case of [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate, these approaches have provided valuable insights into how the compound interacts with enzymes and receptors. This knowledge is crucial for optimizing its pharmacological properties and developing new drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications. For instance, derivatives of this compound could be developed as novel catalysts or as components in advanced materials designed for specific functionalities.

The synthesis of [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

In conclusion, [(1,3-Dioxaindan-5-yl)methyl]carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate (CAS No. 735294-86-7) is a promising compound with diverse applications in pharmaceuticals and other industries. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing new treatments for various diseases.

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